Cas no 115299-16-6 (Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate)

• Product Name: Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate
• CAS No: 115299-16-6
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD06738342
• CID: 130719
• PubChem ID: 10015624
• Update Time: 2025-07-21

Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate
• 2-(2-Methoxyphenyl)-,4-thiazolecarboxylic acid ethyl ester
• 2-(2-METHOXY-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 2-(2-METHOXYPHENYL)THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate
• ACMC-1BQWA
• ANW-64028
• CTK4A9275
• SureCN5337599
• ethyl 2-(2-Methoxyphenyl)thiazol-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-(2-methoxyphenyl)-, ethyl ester
• AS-40832
• Ethyl 2-(2-methoxyphenyl)-thiazole-4-carboxylate
• SCHEMBL5337599
• DTXSID20434247
• W-204848
• Z48866593
• 2-(2-Methoxyphenyl)thiazole-4-carboxylicacidethylester
• ethyl 2-(2-methoxy-phenyl)thiazole-4-carboxylate
• AKOS016003796
• BKXAMRGQLUBAPE-UHFFFAOYSA-N
• A803411
• CS-0298985
• 4-Hydroxy-N-(3-(4-(3-((2-(naphthalen-2-yl)quinolin-4-yl)amino)propyl)piperazin-1-yl)propyl)butanamide
• AB26943
• 115299-16-6
• Ethyl2-(2-methoxyphenyl)thiazole-4-carboxylate
• MFCD06738342
• FT-0744020
• 2-(2-methoxyphenyl)thiazole-4-carboxylic acid ethyl ester
• DB-060720

• MDL： MFCD06738342
• Inchi： 1S/C13H13NO3S/c1-3-17-13(15)10-8-18-12(14-10)9-6-4-5-7-11(9)16-2/h4-8H,3H2,1-2H3
• InChI Key： BKXAMRGQLUBAPE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 408.49°C at 760 mmHg
• Flash Point: 200.848°C
• Refractive Index: 1.566
• PSA: 76.66000
• LogP: 2.99540
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate (CAS No. 115299-16-6)

Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate (CAS No. 115299-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxyphenyl and carboxylate functional groups enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its structural versatility and compatibility with various synthetic pathways.

In recent years, the demand for thiazole derivatives like Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate has surged due to their relevance in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. The compound's methoxy group contributes to its lipophilicity, which is crucial for optimizing drug delivery systems. Additionally, its ester moiety allows for further chemical modifications, making it a valuable intermediate in the synthesis of pharmaceutical intermediates and agrochemicals. This adaptability aligns with the growing trend of green chemistry, where efficiency and environmental impact are prioritized.

The synthesis of Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate typically involves condensation reactions, leveraging 2-methoxyphenyl precursors and thiazole cores. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times, reflecting the industry's shift toward process optimization. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity, meeting the stringent standards required for research-grade chemicals.

From a commercial perspective, CAS No. 115299-16-6 is often sought after by contract research organizations (CROs) and academic laboratories focusing on medicinal chemistry. Its applications extend to fluorescence probes and ligand design, where its aromatic system and electron-rich environment are advantageous. Furthermore, the compound's stability under ambient conditions makes it a practical choice for long-term storage and global shipping, addressing logistical concerns in the supply chain.

Emerging studies highlight the potential of Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate in cancer research, particularly in modulating kinase inhibitors. Its structural motifs resemble those found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) analyses. This aligns with the broader scientific community's focus on targeted therapies and personalized medicine, where precision and efficacy are paramount.

In conclusion, Ethyl 2-(2-methoxyphenyl)thiazole-4-carboxylate (CAS No. 115299-16-6) represents a multifaceted compound with wide-ranging implications in drug development and material science. Its unique chemical properties and adaptability to modern synthetic techniques position it as a key player in advancing innovative therapeutics and sustainable solutions. As research continues to unfold, this compound is poised to remain at the forefront of scientific exploration.